Cas no 99700-94-4 (N-Methyl-N-(4-nitrophenyl)thiourea)

N-Methyl-N-(4-nitrophenyl)thiourea structure
99700-94-4 structure
Product Name:N-Methyl-N-(4-nitrophenyl)thiourea
CAS No:99700-94-4
MF:C8H9N3O2S
MW:211.240959882736
CID:876536
PubChem ID:45118545
Update Time:2025-04-19

N-Methyl-N-(4-nitrophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1-(4-nitrophenyl)thiourea
    • Thiourea, N-methyl-N-(4-nitrophenyl)-
    • N-Methyl-N-(4-nitrophenyl)thiourea
    • DTXSID10668771
    • 99700-94-4
    • Inchi: 1S/C8H9N3O2S/c1-10(8(9)14)6-2-4-7(5-3-6)11(12)13/h2-5H,1H3,(H2,9,14)
    • InChI Key: YQVKBBZBJMYNOT-UHFFFAOYSA-N
    • SMILES: S=C(N)N(C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 211.042
  • Monoisotopic Mass: 211.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 107A^2
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